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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1,6-
Dimethylnaphthalene, specifically its melting and boiling points. This document is intended for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work.

Quantitative Data Summary
The physical properties of 1,6-Dimethylnaphthalene are summarized in the table below. The

data is compiled from various reputable sources to ensure accuracy and reliability.

Physical Property Value Units

Melting Point -17 to -16 °C

1.6 °F

Boiling Point 263 to 266 °C

509 to 511 °F

Experimental Protocols
While specific experimental records for the determination of 1,6-Dimethylnaphthalene's

melting and boiling points are not detailed in the provided search results, standard

methodologies for these measurements are well-established. The following protocols outline
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the general procedures used for determining the melting and boiling points of a chemical

compound like 1,6-Dimethylnaphthalene.

2.1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of the solid 1,6-Dimethylnaphthalene is finely

powdered and packed into a capillary tube, which is sealed at one end.[1] The sample

should be well-packed to ensure even melting.[1]

Apparatus: A melting point apparatus, such as a DigiMelt unit or a Thiele tube, is used.[1][2]

The capillary tube containing the sample is placed in the apparatus.[2]

Heating: The sample is heated at a controlled rate.[1] An initial rapid heating can be used to

determine an approximate melting point.[1]

Observation: For an accurate measurement, the heating rate is slowed to 1-2°C per minute

as the approximate melting point is approached.[1] The temperature at which the first liquid

is observed and the temperature at which the last solid particle melts are recorded as the

melting point range.[1]

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a thermometer, and a collection flask.[2]

Procedure: The liquid 1,6-Dimethylnaphthalene is placed in the round-bottom flask with

boiling chips or a magnetic stir bar to ensure smooth boiling.[2] The mixture is heated, and
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the temperature is monitored.[2]

Data Collection: The boiling point is recorded as the temperature at which the vapor and

liquid are in equilibrium, indicated by a stable temperature reading on the thermometer as

the liquid condenses and is collected in the receiving flask.[2] It is important to note that

boiling points are pressure-dependent; therefore, the atmospheric pressure at which the

measurement is taken should be recorded.[2]

Mandatory Visualizations
3.1. Experimental Workflow for Melting Point Determination

Sample Preparation Measurement Result

Start Powder the solid sample Pack sample into capillary tube Place tube in melting point apparatus Rapid heating for approximate melting point Slow heating (1-2°C/min) near melting point Record temperature range of melting Melting Point Range Determined

Click to download full resolution via product page

Caption: General workflow for determining the melting point of a solid compound.

3.2. Experimental Workflow for Boiling Point Determination

Apparatus Setup Distillation Result

Start Assemble distillation apparatus Add liquid sample and boiling chips to flask Heat the sample to boiling Allow temperature to stabilize Collect distillate Record stable boiling temperature and pressure Boiling Point Determined

Click to download full resolution via product page

Caption: General workflow for determining the boiling point of a liquid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047092#physical-properties-of-1-6-
dimethylnaphthalene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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